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For researchers, scientists, and drug development professionals working with high-vacuum

systems, the selection of appropriate adhesives is critical to prevent contamination and ensure

experimental integrity. This guide provides a detailed comparison of Permabond 910, a methyl

cyanoacrylate adhesive, with other common high-vacuum compatible adhesives. The validation

of Permabond 910 is assessed based on its outgassing properties and compared against

alternatives with standardized test data.

Executive Summary
Permabond 910 is a fast-curing, high-strength adhesive suitable for a variety of substrates,

particularly metals.[1][2][3][4][5][6][7][8][9][10] While Permabond states that the fully cured

adhesive does not produce volatile matter under high vacuum at room temperature, it does

exhibit significant outgassing at elevated temperatures.[11] For applications requiring low

outgassing at temperatures above ambient, alternative adhesives that have been specifically

tested according to recognized standards such as ASTM E595 are recommended. This guide

presents a comparative analysis of available data to aid in the selection of the most appropriate

adhesive for your high-vacuum application.

Data Presentation: Adhesive Performance in High-
Vacuum
The following tables summarize the key performance indicators for Permabond 910 and its

alternatives. It is important to note that the outgassing data for Permabond 910 is not
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presented in the standardized ASTM E595 format, which makes direct comparison challenging.

Table 1: General Properties and Mechanical Performance

Adhesive Chemical Type
Cure
Mechanism

Service
Temperature
Range (°C)

Shear Strength
(on Steel)

Permabond 910
Methyl

Cyanoacrylate
Moisture -55 to 82[5]

23-29 N/mm²

(3300-4200 psi)

[1][5]

Torr Seal (Loctite

Hysol 1C)
Epoxy Two-Component -45 to 120[3][4]

~14.5 N/mm²

(2100 psi) (on

Aluminum)[12]

Master Bond

EP42HT-2LTE
Epoxy Two-Component -51 to 149[13]

>8.27 N/mm²

(>1200 psi)

Epoxyset EB-135 Epoxy Two-Component Not Specified Not Specified

Table 2: Outgassing Data for High-Vacuum Compatibility
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Adhesive Test Method
Total Mass
Loss (TML) %

Collected
Volatile
Condensable
Material
(CVCM) %

Test
Conditions

Permabond 910
Manufacturer

Data
~5% Not Specified

125°C at 10⁻⁷

mm Hg[11]

Torr Seal ASTM E595 1.22 0.01
125°C, 24 hours

in vacuum[14]

Loctite Hysol 1C-

LV
ASTM E595 1.63 0.00

125°C, 24 hours

in vacuum[6]

Master Bond

EP42HT-2LTE
ASTM E595 Passes Passes

125°C, 24 hours

in vacuum[15]

Epoxyset EB-135

(Cured at 25°C)
ASTM E595 0.83 0.08

125°C, 24 hours

in vacuum[16]

Epoxyset EB-135

(Cured at 65°C)
ASTM E595 0.59 0.06

125°C, 24 hours

in vacuum[16]

Note: For a material to pass the NASA low outgassing specification (ASTM E595), the TML

must be less than 1.0% and the CVCM must be less than 0.1%.[16]

Experimental Protocols
A thorough understanding of the test methodologies is essential for interpreting the provided

data. The industry standard for evaluating the outgassing behavior of materials in a vacuum is

the ASTM E595 test.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment
This test was developed by NASA to screen materials for use in space.[2][16][17][18] It

quantifies the volatile content of a material in a controlled vacuum and thermal environment.
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Methodology:

Sample Preparation: The adhesive is prepared and cured according to the manufacturer's

instructions. The cured sample is then preconditioned at 50% relative humidity and 23°C for

24 hours.

Initial Mass Measurement: The initial mass of the sample is accurately measured.

Test Apparatus: The sample is placed in a heated vacuum chamber. A collector plate,

maintained at a constant temperature of 25°C, is positioned to collect any condensable

materials that outgas from the sample.

Test Conditions: The chamber is evacuated to a pressure of at least 5 x 10⁻⁵ torr and the

sample is heated to 125°C for 24 hours.[2][9]

Final Mass Measurements:

The sample is weighed again to determine the Total Mass Loss (TML).

The collector plate is weighed to determine the mass of the Collected Volatile

Condensable Materials (CVCM).

The acceptance criteria for materials in critical applications, such as those in spacecraft, are

typically a TML of less than 1.0% and a CVCM of less than 0.1%.[9]

Visualizations
The following diagrams illustrate key concepts and workflows related to the validation and use

of adhesives in high-vacuum systems.
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Caption: Adhesive selection pathway for high-vacuum applications.
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ASTM E595 Experimental Workflow
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Caption: Workflow for the ASTM E595 outgassing test.
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Conclusion
Permabond 910 is a robust adhesive for bonding metals and other substrates, offering rapid

curing at room temperature.[1][2][4][10] Its suitability for high-vacuum applications is

conditional. At ambient temperatures, after a full cure, it is reported to have low volatility.[11]

However, for applications involving elevated temperatures, the available data indicates

significant outgassing, which could compromise the vacuum environment and sensitive

components.

For high-vacuum systems operating above room temperature, especially those requiring

stringent control over contaminants, adhesives with certified low outgassing data, such as Torr

Seal, Master Bond EP42HT-2LTE, or appropriately cured Epoxyset EB-135, are recommended.

The selection of the optimal adhesive will ultimately depend on the specific operating

conditions, including temperature, vacuum level, and the sensitivity of the experiment to

outgassed materials. It is always advisable to consult the manufacturer's data sheets and, if

necessary, conduct independent testing to validate an adhesive's performance for a specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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